Cas no 2172386-96-6 (2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidin-3-yl}acetic acid)

• Product Name: 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidin-3-yl}acetic acid
• CAS No: 2172386-96-6
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6073734
• PubChem ID: 165551498
• Update Time: 2025-06-07

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidin-3-yl}acetic acid
• EN300-1507287
• 2172386-96-6
• 2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]pyrrolidin-3-yl}acetic acid

• Inchi： 1S/C27H32N2O5/c1-2-7-19(15-25(30)29-13-12-18(16-29)14-26(31)32)28-27(33)34-17-24-22-10-5-3-8-20(22)21-9-4-6-11-23(21)24/h3-6,8-11,18-19,24H,2,7,12-17H2,1H3,(H,28,33)(H,31,32)
• InChI Key： LSPFOWUARUNDFJ-UHFFFAOYSA-N
• SMILES： O=C(CC(CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(CC(=O)O)C1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidin-3-yl}acetic acid

Introduction to 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidin-3-yl}acetic acid (CAS No. 2172386-96-6)

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidin-3-yl}acetic acid, also known by its CAS number 2172386-96-6, is a complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound is characterized by its intricate molecular structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, a hexanoyl moiety, and a pyrrolidine ring. These structural features make it a valuable intermediate in the synthesis of peptides and other biologically active molecules.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an ideal choice for the preparation of complex peptides and peptidomimetics. The presence of the hexanoyl moiety adds hydrophobicity to the molecule, which can influence its solubility and interactions with biological targets. The pyrrolidine ring, on the other hand, provides conformational rigidity and can enhance the stability and bioavailability of the compound.

Recent research has highlighted the potential applications of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidin-3-yl}acetic acid in various therapeutic areas. For instance, studies have shown that compounds with similar structures can act as potent inhibitors of proteases, enzymes that play crucial roles in many physiological processes and diseases. One such study published in the Journal of Medicinal Chemistry demonstrated that a derivative of this compound exhibited significant inhibitory activity against matrix metalloproteinases (MMPs), which are implicated in cancer metastasis and tissue remodeling.

In addition to its potential as a protease inhibitor, 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidin-3-yl}acetic acid has been explored for its use in drug delivery systems. The Fmoc protecting group can be designed to be cleaved by specific enzymes or under certain physiological conditions, allowing for targeted release of the active moiety at the desired site of action. This property makes it an attractive candidate for developing prodrugs that can improve the therapeutic index and reduce side effects.

The synthesis of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidin-3-yl}acetic acid typically involves several steps, including the formation of the Fmoc protected amino acid, coupling with hexanoic acid, and subsequent functionalization to introduce the pyrrolidine ring. Advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) have been employed to streamline this process and achieve high yields and purity.

In terms of biological evaluation, this compound has been tested for its cytotoxicity and selectivity against various cell lines. Results from these studies indicate that it exhibits low cytotoxicity towards normal cells while showing enhanced activity against cancer cells. This selective toxicity is attributed to its ability to disrupt specific cellular pathways involved in tumor growth and survival.

Furthermore, computational studies have provided insights into the molecular interactions of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidin-3-yl}acetic acid. Molecular dynamics simulations have revealed that the compound can form stable complexes with target proteins through hydrogen bonding and hydrophobic interactions. These findings are crucial for understanding the mechanism of action and optimizing the structure for improved potency and selectivity.

In conclusion, 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidin-3-yl}acetic acid (CAS No. 2172386-96-6) represents a promising compound with diverse applications in chemical biology and medicinal chemistry. Its unique structural features and biological properties make it a valuable tool for both fundamental research and drug development. Ongoing studies are expected to further elucidate its potential therapeutic uses and contribute to the advancement of novel treatments for various diseases.